Cas no 40843-52-5 (Phenol,4-(4-chloro-3-methylphenoxy)-)

• Product Name: Phenol,4-(4-chloro-3-methylphenoxy)-
• CAS No: 40843-52-5
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 328284
• PubChem ID: 12767814
• Update Time: 2025-04-19

Phenol,4-(4-chloro-3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(4-chloro-3-methylphenoxy)-
• 4-(4-CHLORO-3-METHYLPHENOXY)PHENOL
• 4-(4-Chlor-3-methylphenoxy)-phenol
• Phenol,4-(4-chloro-3-methylphenoxy)
• 40843-52-5
• SCHEMBL11179365
• DTXSID50509376

• Inchi： 1S/C13H11ClO2/c1-9-8-12(6-7-13(9)14)16-11-4-2-10(15)3-5-11/h2-8,15H,1H3
• InChI Key： BSYQQEYCDVKPLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 234.04500
• Monoisotopic Mass: 234.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 356.1°C at 760 mmHg
• Flash Point: 169.2°C
• Refractive Index: 1.605
• PSA: 29.46000
• LogP: 4.14630